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Introduction

Vinyl propionate (IUPAC name: ethenyl propanoate) is an organic compound that serves as a
versatile monomer in the production of a variety of polymers and copolymers.[1] This colorless
liquid, an ester of propionic acid and vinyl alcohol, is structurally similar to vinyl acetate and is
utilized in the manufacturing of paints, adhesives, and coatings.[1][2][3] Its reactivity,
particularly in polymerization processes, makes it a significant building block in polymer
chemistry.[3][4] This technical guide provides a comprehensive overview of the chemical
properties, structure, and reaction mechanisms of vinyl propionate, tailored for a scientific
audience.

Chemical Structure and Identification

Vinyl propionate consists of a vinyl group attached to a propionate group.[4] The molecule's
structure is foundational to its chemical reactivity, particularly the susceptibility of the vinyl
group's double bond to polymerization.

Caption: Chemical structure of vinyl propionate.

Table 1: Chemical Identifiers of Vinyl Propionate
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Identifier Value Reference(s)
IUPAC Name ethenyl propanoate [2]
Vinyl propanoate, Propanoic

Synonyms aci;/, Zthsnyl ester i 2]

CAS Number 105-38-4 [2][4]
Molecular Formula C5H802 [41[6]
Molecular Weight 100.12 g/mol [6]

Canonical SMILES CCC(=0)0C=C [4]

INChl Key

UIWXSTHGICQLQT-
UHFFFAOYSA-N

[4]

Physicochemical Properties

Vinyl propionate is a colorless liquid with a characteristic fruity odor.[3] It is flammable and

should be handled with appropriate safety precautions.[2]

Table 2: Physical and Chemical Properties of Vinyl Propionate

Property Value Reference(s)
Appearance Colorless liquid [2][4]

Density 0.917 g/cm3 (at 20 °C) [1]

Boiling Point 95 °C [1][2]

Melting Point -80 °C [4]

Flash Point -2°C [2]

Solubility in Water 6.5 mL/L [1]

Solubility in Organic Solvents

Soluble in ethanol and ether

[3]4]

Vapor Pressure

18 mmHg (at 25 °C)

[4]
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Reactivity and Polymerization

The primary chemical reactivity of vinyl propionate centers around the double bond of the
vinyl group, which makes it susceptible to polymerization.[4] It is a key monomer in the
production of poly(vinyl propionate) and various copolymers.[2]

Free-Radical Polymerization

The most common mechanism for the polymerization of vinyl propionate is free-radical
polymerization. This process involves three key stages: initiation, propagation, and termination.
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Mechanism of Free-Radical Polymerization of Vinyl Propionate

Initiation

Initiator (e.g., AIBN)

Decomposition

A

Free Radical (Re)

Addition

A

Vinyl Propionate Monomer

Y

Monomer Radical

Propagation

[Growing Polymer Chain (P-D

Priae

Vinyl Propionate Monomer Repeats

S~
S~
~

L

Ezlongated Polymer Chain (P+1-D

Termination

Growing Chain (P) Growing Chain (P'*)

Combination or
Disproportionation

\
Terminated Polymer Chain Dead_Player

Click to download full resolution via product page

Caption: Free-radical polymerization of vinyl propionate.
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Initiation: The process begins with the decomposition of an initiator, such as
azobisisobutyronitrile (AIBN), to generate free radicals. These highly reactive species then
attack the vinyl group of a vinyl propionate monomer, creating a new monomer radical.

Propagation: The newly formed monomer radical adds to another vinyl propionate
monomer, extending the polymer chain and regenerating a radical at the new chain end. This
step repeats, rapidly increasing the molecular weight of the polymer.

Termination: The growth of the polymer chain is halted through various termination reactions.
These can include the combination of two growing polymer radicals or disproportionation,
where a hydrogen atom is transferred from one growing chain to another, resulting in two
terminated polymer chains.

Experimental Protocols and Analysis
Synthesis

The industrial synthesis of vinyl propionate is typically achieved through the gas-phase

reaction of propionic acid with acetylene.[2] This reaction is generally catalyzed by zinc salts

supported on carbon.[2]

A generalized laboratory-scale synthesis can be described as follows:

Reaction Setup: A reaction vessel is charged with propionic acid and a suitable catalyst (e.qg.,
a zinc salt).

Acetylene Addition: Acetylene gas is bubbled through the reaction mixture at a controlled
temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as gas
chromatography (GC) to determine the consumption of reactants and the formation of the
product.

Purification: Upon completion, the crude product is purified, typically by distillation, to remove
unreacted starting materials and byproducts.

Analytical Characterization
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The characterization of vinyl propionate and its polymers relies on standard analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e IH NMR: Provides information on the proton environment in the molecule. The vinyl protons
typically appear as a complex multiplet, while the ethyl group of the propionate moiety shows
a characteristic triplet and quartet.[7]

e 13C NMR: Used to identify the different carbon environments. The carbonyl carbon, the
carbons of the vinyl group, and the carbons of the ethyl group will have distinct chemical
shifts.

Note: Detailed experimental parameters for NMR analysis of vinyl propionate are often
instrument and laboratory-specific. A general procedure involves dissolving the sample in a
deuterated solvent (e.g., CDCIs) and acquiring the spectrum on a standard NMR spectrometer.

Infrared (IR) Spectroscopy: IR spectroscopy is a valuable tool for identifying the functional
groups present in vinyl propionate. Key characteristic absorption bands include:

e C=0 stretch: A strong absorption band characteristic of the ester carbonyl group.
e C=C stretch: An absorption corresponding to the vinyl double bond.
e C-O stretch: Bands associated with the ester C-O bonds.[8]

Note: Samples for IR analysis can be prepared as a thin film between salt plates (e.g., NaCl or
KBr) or as a solution in a suitable solvent.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for
separating and identifying volatile compounds. In the context of vinyl propionate, it can be
used to:

e Assess the purity of a sample.
e |dentify impurities or byproducts from a synthesis.

e Analyze the composition of copolymer mixtures.
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The gas chromatograph separates the components of a mixture, and the mass spectrometer
provides a mass spectrum for each component, allowing for its identification.[5]

Safety and Handling

Vinyl propionate is a flammable liquid and should be handled in a well-ventilated area away
from ignition sources.[2] It can cause skin and eye irritation.[4] Appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this
chemical. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Vinyl propionate is a commercially important monomer with well-defined chemical and
physical properties. Its structure, featuring a reactive vinyl group, allows for its efficient
polymerization into a range of useful materials. The synthesis, characterization, and
polymerization of vinyl propionate are well-established processes, utilizing standard organic
chemistry techniques and analytical instrumentation. This guide provides a foundational
understanding of this key chemical for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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